Cas no 2361823-46-1 (1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2361823-46-1
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5798390
• PubChem ID: 145904139
• Update Time: 2025-10-10

1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one
• Z3672059453
• EN300-26576298
• 1-[4-(3-ethylmorpholine-4-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 2361823-46-1

• Inchi： 1S/C15H24N2O3/c1-3-13-11-20-10-9-17(13)15(19)12-5-7-16(8-6-12)14(18)4-2/h4,12-13H,2-3,5-11H2,1H3
• InChI Key： DQUORYOEJJWRIB-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2CCN(C(C=C)=O)CC2)=O)C(CC)C1

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one

Research Brief on 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one (CAS: 2361823-46-1)

In recent years, the compound 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one (CAS: 2361823-46-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and piperidine scaffold, has shown promising potential in drug discovery, particularly in the development of kinase inhibitors and targeted therapies. The following brief synthesizes the latest findings related to this compound, highlighting its structural attributes, biological activities, and therapeutic applications.

The structural analysis of 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one reveals a hybrid architecture combining a morpholine-4-carbonyl group with a piperidine ring, linked via a prop-2-en-1-one moiety. This design is hypothesized to enhance binding affinity and selectivity toward specific biological targets, such as protein kinases involved in cancer and inflammatory pathways. Recent studies have explored its synthesis and optimization, with a focus on improving pharmacokinetic properties and reducing off-target effects.

One of the most notable applications of this compound is in the inhibition of Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies and autoimmune diseases. Preclinical studies have demonstrated that derivatives of 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one exhibit potent BTK inhibitory activity, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation BTK inhibitors with improved efficacy and safety profiles.

Further investigations have expanded the scope of this compound to other therapeutic areas. For instance, researchers have evaluated its role in modulating the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. Early-stage in vitro and in vivo experiments indicate that the compound can effectively suppress pathway activation, leading to reduced tumor growth and enhanced apoptosis in cancer cell lines. These results underscore its versatility as a multi-targeted agent in oncology.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one have been reported. Novel catalytic approaches, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline its production and enable scalable synthesis. These developments are critical for facilitating further pharmacological evaluations and clinical translation.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions require thorough investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, paving the way for its eventual entry into clinical trials.

In conclusion, 1-4-(3-ethylmorpholine-4-carbonyl)piperidin-1-ylprop-2-en-1-one represents a compelling candidate in the realm of targeted drug discovery. Its unique chemical structure, coupled with demonstrated biological activities, positions it as a valuable tool for advancing therapeutic interventions in oncology and beyond. Future studies will be pivotal in unlocking its full potential and translating preclinical successes into clinical benefits.